Cas no 786610-33-1 ( )

• Product Name: &nbsp
• CAS No: 786610-33-1
• MF: C₁₂H₁₂ClNS
• MW: 237.748380661011
• CID: 871508
• PubChem ID: 15725279
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(2,4,6-trimethylphenyl)-1,3-thiazole
• 2-CHLORO-4-(2,4,6-TRIMETHYLPHENYL)THIAZOLE
• 786610-33-1
• DTXSID10577475
• AKOS012238481
•  

• Inchi： 1S/C12H12ClNS/c1-7-4-8(2)11(9(3)5-7)10-6-15-12(13)14-10/h4-6H,1-3H3
• InChI Key： BWQKUPFIWIDWRD-UHFFFAOYSA-N
• SMILES： ClC1=NC(=CS1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 237.0378983g/mol
• Monoisotopic Mass: 237.0378983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41.1Ų